Cas no 167101-91-9 (N~1~,N~1~'-ethane-1,2-diylbis(2,4,6-trinitrobenzene-1,3-diamine))

• Product Name: N~1~,N~1~'-ethane-1,2-diylbis(2,4,6-trinitrobenzene-1,3-diamine)
• CAS No: 167101-91-9
• MF: C₁₄H₁₂N₁₀O₁₂
• MW: 512.304881095886
• CID: 1355473
• PubChem ID: 86583302
• Update Time: 2025-04-20

N~1~,N~1~'-ethane-1,2-diylbis(2,4,6-trinitrobenzene-1,3-diamine) Chemical and Physical Properties

Names and Identifiers

• N~1~,N~1~'-ethane-1,2-diylbis(2,4,6-trinitrobenzene-1,3-diamine)
• 1,3-benzenediamine, N^{1
• N1,N1'-ethane-1,2-diylbis(2,4,6-trinitrobenzene-1,3-diamine)
• LogP}</sup>
• N¹,N¹'-1,2-Ethanediylbis(2,4,6-trinitro-1,3-benzenediamine)
• N,N'-1,2-Ethanediyl-bis[2,4,6-trinitro-1,3-benzenediamine]
• 3-N-[2-(3-amino-2,4,6-trinitroanilino)ethyl]-2,4,6-trinitrobenzene-1,3-diamine
• 167101-91-9

• Inchi： 1S/C14H12N10O12/c15-9-5(19(25)26)3-7(21(29)30)11(13(9)23(33)34)17-1-2-18-12-8(22(31)32)4-6(20(27)28)10(16)14(12)24(35)36/h3-4,17-18H,1-2,15-16H2
• InChI Key： JXCWKGLAXRWKBD-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(=C(C=C(C=1NCCNC1C(=CC(=C(C=1[N+](=O)[O-])N)[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 512.06361586g/mol
• Monoisotopic Mass: 512.06361586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 816
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 351Ų